Cas no 329941-88-0 (N-Cycloheptyl-4-nitrobenzenesulfonamide)
329941-88-0 structure
Product Name:N-Cycloheptyl-4-nitrobenzenesulfonamide
CAS No:329941-88-0
MF:C13H18N2O4S
MW:298.358022212982
CID:3054562
PubChem ID:711144
Update Time:2025-04-21
N-Cycloheptyl-4-nitrobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-Cycloheptyl-4-nitrobenzenesulfonamide
- 329941-88-0
- AKOS001071935
- Z45540417
- STK092655
- SR-01000411257
- EU-0036054
- Oprea1_638374
- cycloheptyl[(4-nitrophenyl)sulfonyl]amine
- SR-01000411257-1
- N-cycloheptyl-4-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C13H18N2O4S/c16-15(17)12-7-9-13(10-8-12)20(18,19)14-11-5-3-1-2-4-6-11/h7-11,14H,1-6H2
- InChI Key: LHYIYPTWWIELKS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 298.09872823Da
- Monoisotopic Mass: 298.09872823Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 100Ų
N-Cycloheptyl-4-nitrobenzenesulfonamide Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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